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Compound of Interest

Compound Name: Butylhydrazine oxalate

CAS No.: 6629-62-5

Cat. No.: B1265628 Get Quote

Chemical Characterization & Identity
CAS Number: 40711-41-9 Chemical Name:n-Butylhydrazine oxalate (1:[1]1) Synonyms:

Butylhydrazine ethanedioate; 1-Butylhydrazine oxalate salt Molecular Formula: C

H

N

C

H

O

(or C

H

N

O

) Molecular Weight: 178.19 g/mol Physical State: White to off-white crystalline solid Solubility:
Soluble in water (hydrolyzes); moderately soluble in lower alcohols.

Executive Safety Summary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1265628?utm_src=pdf-interest
https://www.benchchem.com/product/b1265628?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butylhydrazine-oxalate
https://www.benchchem.com/product/b1265628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


n-Butylhydrazine oxalate represents a "dual-threat" biohazard in the laboratory. Unlike simple

inorganic salts, this compound dissociates into two distinct toxicophores upon contact with

physiological fluids: the alkylhydrazine free base (a potent neurotoxin and alkylating agent) and

oxalic acid (a nephrotoxic corrosive).

Researchers must treat this compound not merely as a stable salt, but as a stabilized reservoir

of volatile hydrazine. Standard nitrile gloves are often insufficient for prolonged contact with

hydrazine derivatives; breakthrough times can be surprisingly short.

Hazard Profiling & GHS Classification
Note: While specific experimental LD50 data for this exact salt is often proprietary, the hazard

profile is derived from the established toxicity of alkylhydrazines and oxalates.

GHS Label Elements[2][3][4]
Signal Word:DANGER

Pictograms: Skull & Crossbones (Acute Tox), Health Hazard (Carcinogen/Target Organ),

Corrosion (Skin/Eye).
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Hazard Class Category Hazard Statement
Mechanism of
Action

Acute Toxicity (Oral) Cat 3
H301: Toxic if

swallowed.[2]

Rapid absorption;

hydrazine inhibits

GABA synthesis

(seizures); oxalate

precipitates Ca

(cardiac arrest).

Acute Toxicity

(Dermal)
Cat 3

H311: Toxic in contact

with skin.[2]

Lipophilic alkyl chain

facilitates transdermal

absorption of the

hydrazine moiety.

Skin Corrosion Cat 1B
H314: Causes severe

skin burns.[2][3]

Oxalic acid

component is

corrosive; hydrazine

causes chemical

burns and

sensitization.

Carcinogenicity Cat 1B
H350: May cause

cancer.[2][3]

Alkylhydrazines can

alkylate DNA (guanine

O6 position), leading

to mutagenic

transitions.

STOT - Single Exp. Cat 1
H370: Causes

damage to organs.

Target organs:

Kidneys (oxalate

crystals), CNS

(hydrazine), Liver

(oxidative stress).

Toxicological Mechanisms: The "Why" Behind the
Risk
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To handle this chemical safely, one must understand the causality of its toxicity. It is not a single

poison but a synergistic system.

A. The Hydrazine Component (Neurotoxicity)
The n-butylhydrazine moiety acts as a "pyridoxine antagonist."

Mechanism: It reacts with Pyridoxal-5'-Phosphate (Vitamin B6 active form) to form

hydrazones.

Consequence: This depletes the cofactor required by the enzyme Glutamic Acid

Decarboxylase (GAD).

Result: GAD cannot convert Glutamate (excitatory) to GABA (inhibitory). The loss of GABA

inhibition leads to refractory status epilepticus (uncontrollable seizures) that standard

anticonvulsants (benzodiazepines) may fail to treat without B6 supplementation.

B. The Oxalate Component (Renal/Systemic Toxicity)[6]
[7]

Mechanism: Systemic absorption leads to the formation of insoluble Calcium Oxalate.

Consequence:

Acute: Rapid hypocalcemia (tetany, cardiac arrhythmia).

Delayed: Deposition of sharp oxalate crystals in renal tubules (Acute Tubular Necrosis).

C. Mechanistic Visualization
The following diagram illustrates the dual toxicity pathways.
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Caption: Dual metabolic toxicity pathways of Butylhydrazine Oxalate leading to neurotoxic

and nephrotoxic outcomes.

Operational Handling Framework
Trustworthiness in safety comes from redundancy. The following protocol assumes the material

is volatile and corrosive.

Engineering Controls
Primary Barrier: All weighing and manipulation must occur inside a certified chemical fume

hood or a glovebox under inert atmosphere (Nitrogen/Argon).

Airflow Check: Verify hood face velocity is >100 fpm (0.5 m/s) before opening the container.

Static Control: Use an antistatic gun or ionizer during weighing; dry hydrazine salts can be

electrostatically charged and dispersive.

Personal Protective Equipment (PPE) Matrix
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Zone Requirement Rationale

Respiratory N95 (minimum) or P100

Prevent inhalation of oxalate

dusts. If outside hood: Full-

face respirator with

Ammonia/Methylamine

cartridges.

Hand Protection Double Gloving

Inner: Nitrile (4 mil). Outer:

Laminate film (e.g., Silver

Shield) or heavy Neoprene.

Note: Hydrazines permeate

thin nitrile rapidly.

Eye/Face Chemical Goggles
Safety glasses are insufficient

due to corrosive dust potential.

Body Lab Coat + Apron

Chemical-resistant apron

(Tyvek or PVC) recommended

for quantities >1g.

Self-Validating Handling Workflow
This workflow ensures that containment is maintained throughout the experimental lifecycle.
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Caption: Step-by-step containment logic for handling solid hydrazine salts to minimize dust

exposure.
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Emergency Response Protocols
Standard First Aid is often insufficient for hydrazine poisoning due to the specific antidote

requirement.

A. Exposure Response[3][4][5]
Skin Contact:

Immediate: Drench with water for 15 minutes.

Specific: Do not use solvents (ethanol/DMSO) to wash; they increase absorption. Use

soap and water.[2][3][4][5]

Alert: If redness or burning occurs, suspect deep tissue penetration.

Inhalation:

Evacuate to fresh air.[6][2][4][5][7][8]

Medical Alert: Inform EMS of "Hydrazine Poisoning" so they can prepare Pyridoxine

(Vitamin B6).

Ingestion:

Do NOT induce vomiting (corrosive risk).[2]

Rinse mouth with water.[2]

Urgent transport to ER.

B. Spill Management (Chemical Neutralization)
Do not simply sweep up. Hydrazine salts can react with cellulose (paper towels) to cause fires

if dry.

Protocol:

Isolate: Evacuate area (10m radius).
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PPE: Don full-face respirator and heavy neoprene gloves.

Neutralization Solution: Prepare a 5% Sodium Hypochlorite (Bleach) solution.

Action:

Cover spill with wet sand or vermiculite to prevent dust.

Slowly add bleach solution. Caution: Reaction is exothermic and releases nitrogen gas.

Allow to sit for 30 minutes to ensure oxidative destruction of the hydrazine moiety.

Verification: Use starch-iodide paper (blue = excess oxidant present, meaning hydrazine is

destroyed).

Storage & Stability
Temperature: Store at 2-8°C (Refrigerated).

Atmosphere: Hygroscopic. Store under inert gas (Argon preferred) in a desiccator.

Incompatibilities:

Oxidizing Agents: Risk of fire/explosion.

Aldehydes/Ketones: Will react spontaneously to form hydrazones.

Metals: Avoid contact with iron/copper salts which catalyze decomposition.

Disposal & Environmental
n-Butylhydrazine oxalate is toxic to aquatic life with long-lasting effects (H411).[2]

Never dispose of down the drain.

Destruction Method: Dissolve in water and treat with excess dilute bleach (hypochlorite) or

hydrogen peroxide in a fume hood until gas evolution ceases. Adjust pH to neutral before

disposing as chemical waste.
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Labeling: Waste containers must be labeled "Toxic - Hydrazine Derivative - Carcinogen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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